Cas no 7152-65-0 ( )

  structure
  structure
Product name: 
CAS No:7152-65-0
MF:C14H24O2
MW:224.33916
CID:976521
PubChem ID:230200

  Chemical and Physical Properties

Names and Identifiers

    • NSC24790
    • NSC-24790
    • 7152-65-0
    • 4,4,6-trimethyl-2-(6-methylcyclohex-3-en-1-yl)-1,3-dioxane
    • DTXSID10992003
    •  
    • Inchi: InChI=1S/C14H24O2/c1-10-7-5-6-8-12(10)13-15-11(2)9-14(3,4)16-13/h5-6,10-13H,7-9H2,1-4H3
    • InChI Key: FVNFKUYWQKEOSJ-UHFFFAOYSA-N
    • SMILES: CC1CC=CCC1C2OC(CC(O2)(C)C)C

Computed Properties

  • Exact Mass: 224.17772
  • Monoisotopic Mass: 224.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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